4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(4-chloro-2-methoxyphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H10ClNO5/c1-21-13-7-9(15)3-5-10(13)8-2-4-11(14(17)18)12(6-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: ZIBMMUJAHDLDGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H10ClNO5
• DSSTOX Substance ID: DTXSID80691091
• Molecular Weight: 307.68 g/mol
• CAS RN: 1261970-31-3

Description

4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid, abbreviated as 4-CMPNB, is an organic compound that has been widely studied in the scientific research field. It is a white crystalline solid with a molecular weight of 247.56 g/mol and a melting point of 140-144°C. 4-CMPNB is a nitrobenzoic acid derivative and is a versatile building block for the synthesis of various organic compounds. It has been used in a variety of applications, including the synthesis of drugs, dyes, and other organic compounds.

Mechanism of Action

The mechanism of action of 4-CMPNB is not yet fully understood. However, it is believed that the nitrobenzoic acid moiety of 4-CMPNB is responsible for its reactivity. The nitrobenzoic acid moiety is thought to undergo a series of reactions, including nucleophilic substitution, electrophilic addition, and proton transfer reactions. These reactions are thought to be responsible for the reactivity of 4-CMPNB.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMPNB are not yet fully understood. However, it has been shown to be toxic to a variety of organisms, including bacteria, fungi, and plants. Additionally, it has been shown to have antifungal and antibacterial activities, as well as anti-inflammatory and antinociceptive activities.

Advantages and Limitations for Lab Experiments

The advantages of using 4-CMPNB in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, it is a versatile building block for the synthesis of a variety of organic compounds. The main limitation of using 4-CMPNB in laboratory experiments is its toxicity, which can be minimized by using appropriate safety precautions.

Future Directions

The future directions for the use of 4-CMPNB include its use as a synthetic intermediate for the synthesis of drugs, dyes, and other organic compounds. Additionally, it could be used as a catalyst in organic reactions, such as the synthesis of polymers and the synthesis of pharmaceuticals. Additionally, further research could be done to explore its potential therapeutic applications, such as its use as an anti-inflammatory, antifungal, and antibacterial agent. Finally, further research could be done to explore its potential toxicity, as well as its potential for environmental contamination.

Synthesis Methods

The synthesis of 4-CMPNB was first reported in the literature in the 1950s. The synthesis involves the reaction of 4-chloro-2-methoxyphenol with nitrobenzoic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90°C and the product is obtained in high yield. The reaction can be optimized by varying the reaction conditions, such as the reaction temperature, catalyst concentration, and reaction time.

Scientific Research Applications

4-CMPNB has been widely used in the scientific research field for a variety of applications. It has been used as a synthetic intermediate for the synthesis of drugs, dyes, and other organic compounds. It has also been used as a ligand for the synthesis of metal complexes. Additionally, it has been used as a catalyst in organic reactions, such as the synthesis of polymers and the synthesis of pharmaceuticals.